Cas no 1955498-97-1 (tert-butyl N-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ylcarbamate)

• Product Name: tert-butyl N-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ylcarbamate
• CAS No: 1955498-97-1
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• MDL: MFCD30180308
• CID: 5162955
• PubChem ID: 122360042
• Update Time: 2025-08-05

tert-butyl N-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(1-methyl-1H-pyrazol-4-yl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ylcarbamate

• MDL： MFCD30180308
• Inchi： 1S/C13H22N4O2/c1-13(2,3)19-12(18)16-11-7-14-6-10(11)9-5-15-17(4)8-9/h5,8,10-11,14H,6-7H2,1-4H3,(H,16,18)
• InChI Key： BJZSJBQISJHDQL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C(C2=CN(C)N=C2)CNC1

Additional information on tert-butyl N-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ylcarbamate

Professional Introduction to Compound with CAS No. 1955498-97-1 and Product Name: *tert-butyl N-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ylcarbamate*

Compound with the CAS number 1955498-97-1 and the product name tert-butyl N-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound incorporates a pyrrolidinone moiety linked to a tert-butyl carbamate group, further substituted with a 1-methylpyrazole ring at the 4-position. Such a configuration suggests a high degree of functional diversity, making it a promising candidate for further investigation.

The pyrrolidinone ring is a well-known pharmacophore in drug discovery, often found in bioactive molecules due to its ability to engage in hydrogen bonding interactions with biological targets. The presence of the tert-butyl carbamate group enhances the solubility and stability of the compound, which is crucial for its formulation and administration. Additionally, the 1-methylpyrazole moiety introduces additional potential sites for interaction with biological receptors, thereby expanding the compound's therapeutic window.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. The pyrazole ring, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 1-position of the pyrazole ring further modulates its electronic properties, potentially enhancing its binding affinity to biological targets. This modification has been shown to improve the pharmacokinetic profile of related compounds, making them more suitable for clinical use.

In the context of contemporary pharmaceutical research, compounds like tert-butyl N-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ylcarbamate are being explored for their potential as kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases, these compounds can modulate cellular processes and potentially treat disease states. The structural features of this compound make it an attractive candidate for further development as a kinase inhibitor.

Moreover, the synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and novelty. The introduction of multiple functional groups while maintaining structural integrity requires careful planning and execution. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound is suitable for downstream applications such as preclinical testing.

The potential applications of this compound extend beyond kinase inhibition. Its unique structural framework suggests that it may also interact with other biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. These interactions could lead to novel therapeutic strategies for conditions like neurodegenerative diseases and cardiovascular disorders. Further investigation into its binding affinities and selectivity profiles will be essential to determine its full therapeutic potential.

Computational modeling has played an increasingly important role in drug discovery, allowing researchers to predict the binding interactions between compounds and biological targets with high accuracy. Molecular docking studies have been performed on tert-butyl N-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ylcarbamate to identify potential binding pockets on kinases and other receptors. These studies have provided valuable insights into how this compound might interact with its targets at a molecular level.

The pharmacological evaluation of this compound is currently underway in several academic and industrial laboratories. Initial results suggest that it exhibits promising activity against certain kinases, with low toxicity profiles observed in preliminary cell-based assays. These findings are encouraging and warrant further investigation into its potential as a lead compound for new therapeutics.

In conclusion, compound with CAS number 1955498-97-1 and product name tert-butyl N-4-(1-methyl-1H-pyrazol-4-yllpyrrolidin3 ylcarbamate